3-(1-aminopropyl)phenol hydrochloride
Overview
Description
3-(1-Aminopropyl)phenol hydrochloride, also known as 3-AP, is a synthetic compound used in a variety of scientific research applications. It is a white crystalline solid with a molecular weight of 203.59 g/mol and a melting point of 131-134°C. 3-AP is a derivative of phenol and is used in a variety of laboratory experiments due to its unique properties.
Scientific Research Applications
3-(1-aminopropyl)phenol hydrochloride has been used in a variety of scientific research applications. It has been used as a reagent in organic synthesis, as a catalyst in polymerization reactions, and as a ligand in coordination chemistry. In addition, this compound has been used in the study of enzyme activity and in the synthesis of pharmaceuticals.
Mechanism of Action
The mechanism of action of 3-(1-aminopropyl)phenol hydrochloride is not fully understood. It is believed that this compound binds to certain enzymes in the body and alters their activity. It is also believed to interact with other molecules in the body, leading to changes in biochemical and physiological processes.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound are not fully understood. It is known that this compound binds to certain enzymes in the body and alters their activity. It is also believed to interact with other molecules in the body, leading to changes in biochemical and physiological processes.
Advantages and Limitations for Lab Experiments
The advantages of using 3-(1-aminopropyl)phenol hydrochloride in laboratory experiments include its low cost, ease of synthesis, and wide range of applications. The main limitation of this compound is its lack of specificity, which can lead to unpredictable results.
Future Directions
There are many potential future directions for 3-(1-aminopropyl)phenol hydrochloride research. These include further exploration of its mechanism of action, development of new synthesis methods, and exploration of its potential therapeutic applications. Additionally, further studies on its biochemical and physiological effects could lead to new insights into the role of this compound in the body.
Synthesis Methods
3-(1-aminopropyl)phenol hydrochloride can be synthesized from 1-amino-3-chloropropane and phenol. The reaction between these two compounds produces a hydrochloride salt of this compound. The reaction is carried out in the presence of anhydrous hydrochloric acid and is typically carried out at a temperature of 80-90°C. The reaction is typically complete in 2-3 hours and yields a white crystalline solid of this compound.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3-(1-aminopropyl)phenol hydrochloride involves the reaction of 3-hydroxypropylbenzene with hydrochloric acid and ammonium hydroxide.", "Starting Materials": [ "3-hydroxypropylbenzene", "hydrochloric acid", "ammonium hydroxide" ], "Reaction": [ "1. Dissolve 3-hydroxypropylbenzene in hydrochloric acid.", "2. Add ammonium hydroxide to the solution and stir.", "3. Heat the mixture to reflux for several hours.", "4. Cool the mixture and filter the resulting solid.", "5. Wash the solid with water and dry it to obtain 3-(1-aminopropyl)phenol hydrochloride." ] } | |
CAS RN |
2680534-24-9 |
Molecular Formula |
C9H14ClNO |
Molecular Weight |
187.7 |
Purity |
95 |
Origin of Product |
United States |
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